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Compound of Interest

Compound Name: Dorignic acid

Cat. No.: B15551698

A Note on "Dorignic Acid": Initial searches for "Dorignic acid" did not yield information on a
known compound used in cell culture. It is presumed this may be a typographical error. This
document will focus on All-trans Retinoic Acid (ATRA), a widely studied and utilized compound
in cell and developmental biology, aligning with the likely interests of researchers, scientists,
and drug development professionals.

Introduction to All-trans Retinoic Acid (ATRA)

All-trans Retinoic Acid (ATRA) is a biologically active metabolite of vitamin A (retinol) that plays
a crucial role in various physiological processes, including embryonic development, cell
differentiation, proliferation, and apoptosis.[1][2] In the context of cell culture, ATRA is
extensively used as a signaling molecule to induce the differentiation of various cell types,
including embryonic stem cells, neural stem cells, and hematopoietic progenitor cells.[2][3] Its
ability to promote the terminal differentiation of cancer cells, such as in acute promyelocytic
leukemia (APL), has established it as a cornerstone of differentiation-induction therapy.[1][4]

Mechanism of Action: The Retinoid Signaling
Pathway

ATRA exerts its biological effects by modulating gene expression through a well-defined
signaling pathway. As a lipophilic molecule, it readily crosses the cell membrane and enters the
nucleus.
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Receptor Binding: In the nucleus, ATRA binds to specific nuclear receptors: the Retinoic Acid
Receptors (RARS), which exist in three subtypes (a, B, y).[5]

Heterodimerization: The ligand-bound RAR forms a heterodimer with another nuclear
receptor, the Retinoid X Receptor (RXR).[1][2][6]

DNA Binding: This RAR/RXR heterodimer complex binds to specific DNA sequences known
as Retinoic Acid Response Elements (RARES), located in the promoter regions of target
genes.[1][2][5]

Transcriptional Regulation: The binding of the complex to RARES, along with the recruitment
of co-activator or co-repressor proteins, activates or represses the transcription of
downstream genes. This modulation of gene expression ultimately orchestrates the cellular
response to ATRA, leading to changes in cell fate, such as differentiation or growth arrest.[1]

[5]
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Preparation

Prepare ATRA
Stock Solution (10mM)
in DMSO
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in Multi-well Plate

Treatment
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Serial Dilutions of ATRA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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